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Compound of Interest

Compound Name: Dicyclopropylamine

Cat. No.: B1602253

Comparative Efficacy of Cyprodinil: A Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the agrochemical Cyprodinil, a prominent member of the
anilinopyrimidine class of fungicides containing a cyclopropyl moiety. Its performance is
evaluated against other commonly used fungicides, supported by experimental data and
detailed methodologies.

Cyprodinil is a systemic fungicide that is absorbed by foliage and translocated within the plant.
[1] Its primary mode of action is the inhibition of methionine biosynthesis, a crucial amino acid
for fungal growth, and the disruption of the secretion of fungal hydrolytic enzymes, thereby
halting the infection process.[1][2][3] This unique mechanism of action makes it a valuable tool
in integrated pest management (IPM) and resistance management programs.[1]

Efficacy in Controlling Gray Mold (Botrytis cinerea)

Gray mold, caused by the fungus Botrytis cinerea, is a significant pathogen affecting a wide
range of crops, including strawberries and grapes.

Strawberry

A study conducted on strawberries evaluated the effectiveness of a combination of Fludioxonil
and Cyprodinil against post-harvest gray mold. The results were compared with other
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fungicides like Pyrimethanil and Boscalid. The combination of Fludioxonil and Cyprodinil
completely prevented gray mold development when applied 0 days before harvest and
assessed after a 4-day shelf life. In the same conditions, Pyrimethanil and Boscalid showed
disease reductions of 88% and 42%, respectively, compared to the untreated control.

Disease Reduction (%) vs.
Fungicide Treatment Application Rate Control (0 days post-
treatment, 4-day shelf life)

Fludioxonil + Cyprodinil 110 g/hL 100
Pyrimethanil 175 mL/hL 88
Boscalid 80 g/hL 42
Untreated Control - 0

Experimental Protocol: Gray Mold Control in Strawberry

Objective: To assess the efficacy of different fungicides in controlling post-harvest gray mold on
strawberries.

Fungicide Application:
e Fungicides were applied to strawberry plants before harvest.
o Application rates were as follows:
o Pyrimethanil (PYR): 175 mL/hL
o Boscalid (BOS): 80 g/hL
o Fludioxonil (FLU) + Cyprodinil (CYP): 110 g/hL
Harvest and Storage:
o Strawberry fruits were harvested at 0, 4, 8, and 12 days following the fungicide treatment.

e Harvested fruits were stored under two conditions:
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o 20 =1 °C for 4 days (shelf life).

o 0.5 1 °Cfor 7 days (cold storage), followed by a 4-day shelf life at 20 £ 1 °C.
Disease Assessment:
e The incidence and severity of gray mold were evaluated.

e The McKinney Index was used to quantify the level of disease.

Grape

In field trials on Semillon grapes, a fungicide program including a Cyprodinil + Fludioxonil
application was compared to other grower programs for the control of Botrytis cinerea. The
program that included the Cyprodinil + Fludioxonil treatment resulted in the lowest disease
severity (1.46%) and incidence (5.83%) compared to the untreated control and other programs.

Key Active Disease Severity Disease Incidence

Fungicide Program .
Ingredients (%) (%)

Chlorothalonil+Carben
Trial Program dazim, 1.46 5.83
Cyprodinil+Fludioxonil

Grower Program | - 11.46 31.67

Grower Program Il

Grower Program Il

Grower Program IV

Untreated Control

Note: Specific active ingredients for all grower programs were not detailed in the source.

Efficacy in Controlling Apple Scab (Venturia
inaequalis)
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Apple scab is a devastating disease of apple trees worldwide. The efficacy of Cyprodinil has

been evaluated in various spray programs.

A study in Greece over two consecutive growing seasons demonstrated that a targeted five-

spray program, including Cyprodinil, was as effective as a standard 12-spray farmer practice in

controlling apple scab. The disease severity on leaves and fruits in the reduced-spray

programs was consistently below 1.88%, showcasing high efficacy.[4] In contrast, the untreated

control plots showed disease incidence on leaves ranging from 96.5% to 99.3% and severity

from 65.2% to 75.93%.[4]

Disease Disease Disease Disease
Spray Number of Severity on  Severity on  Severity on  Severity on
Program Sprays Leaves (%) Fruits (%) Leaves (%) Fruits (%)
(2017) (2017) (2018) (2018)
Reduced
Program 1
(with 5 1.03 1.88 0.63 0.77
Cyprodinil)
Reduced
Program 2
(with 5 1.34 1.25 0.92 1.25
Fludioxonil +
Cyprodinil)
Reduced
Program 3
(with 5 1.15 1.05 0.88 1.15
Cyprodinil)
Standard
Farmer 12 1.55 1.63 1.13 1.38
Practice
Untreated
Control 75.93 - 65.2 -
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Experimental Protocol: Apple Scab Control

Objective: To evaluate the effectiveness of reduced-spray fungicide programs against apple
scab.

Experimental Design:
e The trial was conducted over two consecutive growing seasons (2017 and 2018).

o Three different five-spray programs (P1, P2, P3) were compared with a standard farmer
practice (P4, 12 sprays) and an untreated control.

e Fungicides from different chemical groups were applied in alternation.
Fungicide Application:

o Applications for the five-spray programs commenced at the pink bud stage and concluded at
the second fruit fall.

e The timing of applications was based on the crop's critical growth stages and infection risk
analysis from meteorological data.

o Cyprodinil was a component of the spray programs.
Disease Assessment:

e Disease incidence and severity were recorded on both leaves and fruits.

Signaling Pathways and Experimental Workflows
Methionine Biosynthesis Pathway Inhibition by
Cyprodinil

Cyprodinil's mode of action targets the biosynthesis of methionine, an essential amino acid for
protein synthesis and other metabolic functions in fungi. By inhibiting key enzymes in this
pathway, Cyprodinil disrupts fungal growth and development.
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Caption: Inhibition of Methionine Biosynthesis by Cyprodinil.

Generalized Experimental Workflow for Fungicide
Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of fungicides in a

field trial setting.
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Caption: Generalized Fungicide Efficacy Trial Workflow.

Mode of Action of Alternative Fungicides

For a comprehensive comparison, it is essential to understand the mechanisms of alternative
fungicides.
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e Boscalid: Belongs to the succinate dehydrogenase inhibitor (SDHI) class of fungicides. It
acts by inhibiting Complex Il in the mitochondrial respiratory chain, which disrupts the
fungus's energy supply.[5][6][7]

o Pyrimethanil: Like Cyprodinil, it is an anilinopyrimidine fungicide that inhibits methionine
biosynthesis.

» Fludioxonil: A phenylpyrrole fungicide that inhibits spore germination and mycelial growth by
interfering with the signal transduction pathway that regulates osmotic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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